1,3-bis[(1Z)-(methoxyimino)methyl]thiourea

• IUPAC Name: (1E,3E)-1,3-bis[(methoxyamino)methylidene]thiourea
• InChI: InChI=1S/C5H10N4O2S/c1-10-8-3-6-5(12)7-4-9-11-2/h3-4H,1-2H3,(H2,6,7,8,9,12)
• InChI Key: XNLHTTSCIQRCCG-UHFFFAOYSA-N
• Canonical SMILES: CONC=NC(=S)N=CNOC
• Isomeric SMILES: CON/C=N/C(=S)/N=C/NOC
• Molecular Formula: C5H10N4O2S
• Molecular Weight: 190.23 g/mol

Description

Chemical Reactions Analysis

Thiourea derivatives have been used in the synthesis of several important heterocyclic compounds. They have a multitude of bonding possibilities due to the presence of sulfur and nitrogen atoms, making their coordination chemistry toward metal ions very significant. They have also been used as organocatalysts in many reactions.

Scientific Research Applications

Peptide Synthesis

1,3-Bis[(1Z)-(methoxyimino)methyl]thiourea plays a crucial role in peptide synthesis. Researchers utilize it as a protecting group for amino acids during solid-phase peptide synthesis (SPPS). By temporarily masking specific functional groups, such as amino or carboxyl groups, this compound ensures selective reactions and prevents unwanted side reactions. .

Crystal Engineering

Researchers interested in crystal engineering utilize this compound to design and control crystal structures. By incorporating it into co-crystals or coordination polymers, they explore its impact on crystal packing, stability, and properties. Crystal engineering aims to tailor materials for specific applications, such as drug delivery or optoelectronics.